Cas no 1394820-99-5 (1-((4-(2-Fluoro-4-nitrophenoxy)quinolin-7-yl)oxy)-2-methylpropan-2-ol)

• Product Name: 1-((4-(2-Fluoro-4-nitrophenoxy)quinolin-7-yl)oxy)-2-methylpropan-2-ol
• CAS No: 1394820-99-5
• MF: C₁₉H₁₇FN₂O₅
• MW: 372.347088575363
• CID: 4674564
• Update Time: 2025-11-01

1-((4-(2-Fluoro-4-nitrophenoxy)quinolin-7-yl)oxy)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-((4-(2-fluoro-4-nitrophenoxy)quinolin-7-yl)oxy)-2-methylpropan-2-ol
• ISCMIHAYGCEAEX-UHFFFAOYSA-N
• AK185098
• 1-((4-(2-Fluoro-4-nitrophenoxy)quinolin-7-yl)oxy)-2-methylpropan-2-ol

• Inchi： 1S/C19H17FN2O5/c1-19(2,23)11-26-13-4-5-14-16(10-13)21-8-7-17(14)27-18-6-3-12(22(24)25)9-15(18)20/h3-10,23H,11H2,1-2H3
• InChI Key： ISCMIHAYGCEAEX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1C=CN=C2C=C(C=CC2=1)OCC(C)(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 372.112
• Monoisotopic Mass: 372.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.4

Additional information on 1-((4-(2-Fluoro-4-nitrophenoxy)quinolin-7-yl)oxy)-2-methylpropan-2-ol

Research Brief on 1-((4-(2-Fluoro-4-nitrophenoxy)quinolin-7-yl)oxy)-2-methylpropan-2-ol (CAS: 1394820-99-5)

1-((4-(2-Fluoro-4-nitrophenoxy)quinolin-7-yl)oxy)-2-methylpropan-2-ol (CAS: 1394820-99-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique quinoline-based scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. The presence of the 2-fluoro-4-nitrophenoxy moiety and the 2-methylpropan-2-ol side chain contributes to its distinct pharmacological properties, making it a subject of intensive research.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Preliminary findings suggest that it exhibits potent inhibitory effects on specific kinase pathways, which are often dysregulated in cancer cells. For instance, in vitro assays have demonstrated its ability to selectively target and inhibit key kinases involved in cell proliferation and survival, such as PI3K and mTOR. These findings are particularly significant given the growing need for targeted therapies with reduced off-target effects in cancer treatment.

In addition to its kinase inhibitory activity, 1-((4-(2-Fluoro-4-nitrophenoxy)quinolin-7-yl)oxy)-2-methylpropan-2-ol has also been investigated for its anti-inflammatory properties. Research indicates that the compound can modulate the activity of inflammatory cytokines and chemokines, thereby attenuating inflammatory responses in preclinical models. This dual functionality—targeting both oncogenic and inflammatory pathways—positions it as a versatile candidate for further drug development.

The synthesis and optimization of this compound have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, addressing previous challenges related to yield and purity. Furthermore, structure-activity relationship (SAR) studies have identified critical structural features that enhance its bioactivity, paving the way for the design of next-generation analogs with improved pharmacokinetic profiles.

Despite these promising developments, several challenges remain. The compound's solubility and bioavailability in vivo require further optimization to ensure its efficacy in clinical settings. Additionally, comprehensive toxicology studies are needed to evaluate its safety profile. Nonetheless, the current body of research underscores the potential of 1-((4-(2-Fluoro-4-nitrophenoxy)quinolin-7-yl)oxy)-2-methylpropan-2-ol as a valuable tool for both basic research and therapeutic applications.

In conclusion, the ongoing research on 1-((4-(2-Fluoro-4-nitrophenoxy)quinolin-7-yl)oxy)-2-methylpropan-2-ol (CAS: 1394820-99-5) highlights its multifaceted potential in chemical biology and drug discovery. Future studies should focus on advancing its preclinical development, with the ultimate goal of translating these findings into clinically viable therapeutics. The compound's unique structural and functional attributes make it a compelling candidate for further investigation, offering new avenues for addressing unmet medical needs in oncology and inflammation.